Cas no 2138351-49-0 (4,4-Difluoropentane-1-sulfonyl fluoride)

• Product Name: 4,4-Difluoropentane-1-sulfonyl fluoride
• CAS No: 2138351-49-0
• MF: C₅H₉F₃O₂S
• MW: 190.183971166611
• CID: 6429160
• PubChem ID: 165742384
• Update Time: 2025-05-30

4,4-Difluoropentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729448
• 4,4-difluoropentane-1-sulfonyl fluoride
• 2138351-49-0
• 4,4-Difluoropentane-1-sulfonyl fluoride

• Inchi： 1S/C5H9F3O2S/c1-5(6,7)3-2-4-11(8,9)10/h2-4H2,1H3
• InChI Key： PPTRMCMFYVUPBF-UHFFFAOYSA-N
• SMILES： S(CCCC(C)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 190.02753519g/mol
• Monoisotopic Mass: 190.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 4,4-Difluoropentane-1-sulfonyl fluoride

Comprehensive Overview of 4,4-Difluoropentane-1-sulfonyl fluoride (CAS No. 2138351-49-0): Properties, Applications, and Industry Insights

4,4-Difluoropentane-1-sulfonyl fluoride (CAS No. 2138351-49-0) is a specialized fluorinated sulfonyl fluoride compound gaining traction in advanced chemical research and industrial applications. Its unique molecular structure, featuring difluoromethyl and sulfonyl fluoride functional groups, makes it a versatile intermediate for synthesizing high-value materials. This article explores its properties, synthetic pathways, and emerging uses while addressing trending topics like sustainable fluorochemistry and click chemistry.

The compound’s CAS No. 2138351-49-0 ensures precise identification in regulatory and commercial contexts. Its sulfonyl fluoride moiety is particularly noteworthy, as this group is pivotal in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors—areas dominating pharmaceutical R&D. Recent studies highlight its role in bioorthogonal chemistry, where its stability under physiological conditions enables labeling applications. Researchers also leverage its fluorine atoms to modulate lipophilicity and metabolic stability, addressing demands for improved drug candidates.

From an industrial perspective, 4,4-Difluoropentane-1-sulfonyl fluoride aligns with the shift toward green chemistry. Manufacturers are optimizing synthesis routes to reduce hazardous byproducts, responding to environmental regulations like REACH and EPA guidelines. The compound’s compatibility with flow chemistry systems further enhances its appeal, minimizing waste and energy use—a priority for ESG-focused investors.

In material science, this compound contributes to polymer modification and surface functionalization. Its sulfonyl fluoride group reacts selectively with nucleophiles, enabling covalent bonding to substrates like graphene or silica nanoparticles. Such applications are critical for developing anti-fouling coatings and sensors, topics frequently searched in nanotechnology forums.

Analytical challenges surrounding CAS No. 2138351-49-0 include characterizing its stability under varying pH and temperature conditions. Advanced techniques like NMR spectroscopy and LC-MS are essential for quality control, ensuring compliance with pharmaceutical-grade standards. Storage recommendations typically emphasize inert atmospheres to prevent hydrolysis, a common query among laboratory users.

Market trends indicate growing demand for fluorinated building blocks, driven by expanding bioconjugation and PET imaging applications. Suppliers now offer 4,4-Difluoropentane-1-sulfonyl fluoride in scalable quantities, with purity levels exceeding 98%. Pricing dynamics reflect its niche status, though competition from alternative sulfonylating agents remains a discussion point in synthetic chemistry circles.

Future directions may explore its utility in agrochemicals or battery electrolytes, where fluorinated compounds improve performance. Collaborative efforts between academia and industry aim to unlock novel reactivity patterns, potentially positioning 2138351-49-0 as a keystone in next-generation chemical libraries.